Cetylpyridinium bromide
Overview
Description
Cetylpyridinium bromide (CPB) is a cationic surfactant with a wide range of applications in biological and industrial processes. It is known for its germicidal properties and has been used in various applications such as protein folding, polymerization, enzyme studies, gene delivery, and pharmaceuticals as a drug delivery tool . CPB consists of a cetylpyridinium cation with a quaternary nitrogen in the aromatic heterocyclic ring of the headgroup and a 16-carbon hydrocarbon tail .
Synthesis Analysis
The synthesis of CPB-related compounds has been explored in the literature. For instance, N-cetyl-3-(2-methoxycarbonylvinyl)pyridinium bromide (MAP) was synthesized by covalently binding methyl acrylate (MA) and CPB, demonstrating a significant increase in inhibition efficiency for steel protection . Additionally, the synthesis and characterization of pentylpyridinium tribromide, a room temperature ionic liquid analogue of bromine, were described, and the spent reagent pentylpyridinium bromide was easily recycled .
Molecular Structure Analysis
The molecular structure of CPB has been studied using various techniques. Single crystal structure determination of cetylpyridiniumammonium bromide and Rietveld structure determination of cetylquinuclidinium bromide provided insights into the crystalline structures of these surfactants . Furthermore, molecular modeling and molecular dynamics simulations have been used to understand the behavior of CPB in solutions and micelles, revealing the planarity of the pyridinium ring and the conformational dynamics of the hydrophobic tail .
Chemical Reactions Analysis
CPB has been shown to interact with various substances, affecting their chemical behavior. For example, the interaction of CPB with bovine serum albumin (BSA) induced unfolding and refolding of the protein, with the formation of a "necklace and bead" structure in the unfolding process . Additionally, CPB micelles have been found to cause bathochromic shifts in the excitation spectra of polycyclic aromatic hydrocarbons (PAHs) and act as a quencher for their fluorescence intensity .
Physical and Chemical Properties Analysis
The physical and chemical properties of CPB and its mixtures have been extensively studied. The critical micellar concentration (cmc), micellar dissociation, and energetic parameters of micellization were determined for binary and ternary surfactant mixtures involving CPB . These studies help in understanding the interactions among mixed micelle components and their activity coefficients . Moreover, CPB has been identified as an effective radiosensitizer for Serratia marcescens, suggesting interactions with a membrane-associated target .
Scientific Research Applications
Extraction of Rare Earth Elements
- Scientific Field: Material Science
- Application Summary: CPB has been used in the preparation of a new sorbent, cetylpyridinium bromide/polyvinylchloride (CPB/PVC), for the efficient capture of rare earth elements (REEs) from their chloride solutions .
- Methods of Application: The sorbent was prepared and tested under various conditions such as pH, RE ion initial concentration, contacting time, and dose amount. The optimum pH was found to be 6.0, and the equilibrium contact time was reached at 60 min at 25 °C .
- Results: The prepared adsorbent (CPB/PVC) showed an uptake capacity of 182.6 mg/g. The adsorption of RE ions onto the CPB/PVC sorbent was found to fit the Langmuir isotherm as well as pseudo-second-order models well .
Interaction with Levofloxacin Hemihydrate
- Scientific Field: Pharmaceutical Chemistry
- Application Summary: CPB has been studied for its interaction with levofloxacin hemihydrate (LFH), a commonly used antibiotic, in aqueous and additive mixtures .
- Methods of Application: The micellization of a mixture of CPB and LFH was carried out by a conductivity technique in aqueous and additive mixtures .
- Results: The critical micelle concentration (CMC) and the extent of counter ion bound (b) were evaluated for the CPB + LFH mixture. The CMC and b were found to undergo a change with the types of solvents, composition of solvents, and working temperatures .
Protein Folding
- Scientific Field: Biochemistry
- Application Summary: CPB has been used in studies related to protein folding .
- Methods of Application: The interaction of bovine serum albumin (BSA) with CPB in aqueous solution was studied quantitatively with ultraviolet (UV)-visible, far-UV, and near-UV circular dichroism, fluorescence, small angle x-ray scattering, and nuclear magnetic resonance measurement .
- Results: It was found that CPB at low and high concentrations could induce the unfolding and refolding of BSA, respectively .
Polymerization
- Scientific Field: Polymer Chemistry
- Application Summary: CPB has been used in polymerization processes .
- Methods of Application: The specific methods of application in polymerization processes can vary widely and would depend on the specific type of polymerization being conducted .
- Results: The results would also vary depending on the specific polymerization process, but CPB is generally used to control the process and achieve desired outcomes .
Gene Delivery
- Scientific Field: Genetic Engineering
- Application Summary: CPB has been explored for its use in gene delivery .
- Methods of Application: The specific methods of application in gene delivery would depend on the specific type of gene delivery system being used .
- Results: While the specific results would depend on the gene delivery system, the use of CPB could potentially enhance the efficiency of gene delivery .
Drug Delivery
- Scientific Field: Pharmaceutical Sciences
- Application Summary: CPB has been explored for its use in pharmaceuticals as a drug delivery tool .
- Methods of Application: The specific methods of application in drug delivery would depend on the specific type of drug delivery system being used .
- Results: While the specific results would depend on the drug delivery system, the use of CPB could potentially enhance the efficiency of drug delivery .
Antiseptic in Oral Care Products
- Scientific Field: Dental Science
- Application Summary: CPB is typically found as an active ingredient in mouthwashes, toothpastes, lozenges, throat sprays, breath sprays, and nasal sprays . In these products, it generally mediates an antiseptic activity and protective action against dental plaque and reducing gingivitis .
- Methods of Application: The specific methods of application in oral care products would depend on the specific type of product being used .
- Results: While the specific results would depend on the oral care product, the use of CPB could potentially enhance the efficiency of oral care .
Germicides
- Scientific Field: Microbiology
- Application Summary: CPB has been widely used in germicides .
- Methods of Application: The specific methods of application in germicides would depend on the specific type of germicide being used .
- Results: While the specific results would depend on the germicide, the use of CPB could potentially enhance the efficiency of germicidal activity .
Enzyme Studies
- Scientific Field: Biochemistry
- Application Summary: CPB has been explored for its use in enzyme studies .
- Methods of Application: The specific methods of application in enzyme studies would depend on the specific type of enzyme study being conducted .
- Results: While the specific results would depend on the enzyme study, the use of CPB could potentially enhance the efficiency of enzyme studies .
Antiseptic in Oral Care Products
- Scientific Field: Dental Science
- Application Summary: CPB is typically found as an active ingredient in mouthwashes, toothpastes, lozenges, throat sprays, breath sprays, and nasal sprays . In these products, it generally mediates an antiseptic activity and protective action against dental plaque and reducing gingivitis .
- Methods of Application: The specific methods of application in oral care products would depend on the specific type of product being used .
- Results: While the specific results would depend on the oral care product, the use of CPB could potentially enhance the efficiency of oral care .
Germicides
- Scientific Field: Microbiology
- Application Summary: CPB has been widely used in germicides .
- Methods of Application: The specific methods of application in germicides would depend on the specific type of germicide being used .
- Results: While the specific results would depend on the germicide, the use of CPB could potentially enhance the efficiency of germicidal activity .
Enzyme Studies
- Scientific Field: Biochemistry
- Application Summary: CPB has been explored for its use in enzyme studies .
- Methods of Application: The specific methods of application in enzyme studies would depend on the specific type of enzyme study being conducted .
- Results: While the specific results would depend on the enzyme study, the use of CPB could potentially enhance the efficiency of enzyme studies .
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-hexadecylpyridin-1-ium;bromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H38N.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22;/h15,17-18,20-21H,2-14,16,19H2,1H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVBJBNKEBPCGSY-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC[N+]1=CC=CC=C1.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H38BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3033307 | |
Record name | Cetylpyridinium bromide | |
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Molecular Weight |
384.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Cream-colored solid; [HSDB] White powder; [Acros Organics MSDS] | |
Record name | Cetylpyridinium bromide | |
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Solubility |
Soluble in acetone, ethanol, and chloroform | |
Record name | CETYLPYRIDINIUM BROMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6859 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Cetylpyridinium bromide | |
Color/Form |
Cream-colored, waxy solid | |
CAS RN |
140-72-7 | |
Record name | Cetylpyridinium bromide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=140-72-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Cetylpyridinium bromide | |
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Record name | CETYLPYRIDINIUM BROMIDE | |
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Record name | Pyridinium, 1-hexadecyl-, bromide (1:1) | |
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Record name | Cetylpyridinium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3033307 | |
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Record name | Cetylpyridinium bromide | |
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Record name | CETYLPYRIDINIUM BROMIDE | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O77BKZ14DE | |
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Record name | CETYLPYRIDINIUM BROMIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6859 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
64.5 °C | |
Record name | CETYLPYRIDINIUM BROMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6859 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.